Cas no 2287313-94-2 (6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole)

• Product Name: 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• CAS No: 2287313-94-2
• MF: C₉H₁₀BrN₃S
• MW: 272.164799213409
• CID: 6553566
• PubChem ID: 165739802
• Update Time: 2025-05-20

6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole
• EN300-6749954
• 2287313-94-2

• Inchi： 1S/C9H10BrN3S/c1-14-5-4-13-9-6-7(10)2-3-8(9)11-12-13/h2-3,6H,4-5H2,1H3
• InChI Key： NGAHFRSNBGAJOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(CCSC)N=N2

Computed Properties

• Exact Mass: 270.97788g/mol
• Monoisotopic Mass: 270.97788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56Ų

Additional information on 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole

6-Bromo-1-[2-(Methylsulfanyl)Ethyl]-1H-1,2,3-Benzotriazole: A Comprehensive Overview

The compound with CAS No 2287313-94-2, known as 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole, has garnered significant attention in the fields of organic chemistry and materials science. This benzotriazole derivative exhibits unique properties that make it a promising candidate for various applications. Recent studies have highlighted its potential in the development of advanced materials and pharmaceuticals.

Benzotriazoles are a class of heterocyclic compounds known for their stability and reactivity. The presence of a bromine atom at the 6-position and a methylsulfanyl ethyl group at the 1-position introduces distinct electronic and steric effects. These features contribute to the compound's ability to act as a versatile building block in organic synthesis. Researchers have explored its use in the construction of bioactive molecules, where its sulfur-containing group plays a crucial role in modulating biological activity.

The synthesis of 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications. Its synthesis often begins with the bromination of a benzotriazole precursor, followed by nucleophilic substitution to introduce the methylsulfanyl ethyl group.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its solubility characteristics make it suitable for use in various solution-based reactions and formulations. Additionally, its UV-visible absorption spectrum reveals strong absorbance in the UV region, which is advantageous for applications in photoprotection and sensing technologies.

Recent studies have focused on the application of 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole in materials science. Its ability to coordinate with metal ions has led to its use in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and porosity, making them ideal candidates for gas storage and catalytic applications.

In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development. Its sulfur-containing group contributes to its antioxidant properties, which are beneficial in combating oxidative stress-related diseases. Preclinical studies have demonstrated its ability to scavenge free radicals and reduce oxidative damage in cellular models.

The environmental impact of 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole has also been a topic of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 6-bromo-1-[2-(methylsulfanyl)ethyl]-1H-1,2,3-benzotriazole (CAS No 2287313-94-2) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure enables diverse functionalities that continue to be explored by researchers worldwide. As advancements in synthetic methods and application development progress, this compound is expected to play an increasingly important role in both academic research and industrial applications.